1-(5-(4-(4-Chlorophenyl)piperazine-1-carbonyl)-4-methylthiazol-2-yl)-3-phenylurea

• IUPAC Name: 1-[5-[4-(4-chlorophenyl)piperazine-1-carbonyl]-4-methyl-1,3-thiazol-2-yl]-3-phenylurea
• InChI: InChI=1S/C22H22ClN5O2S/c1-15-19(31-22(24-15)26-21(30)25-17-5-3-2-4-6-17)20(29)28-13-11-27(12-14-28)18-9-7-16(23)8-10-18/h2-10H,11-14H2,1H3,(H2,24,25,26,30)
• InChI Key: XMFDMGCJWWANRD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)NC(=O)NC2=CC=CC=C2)C(=O)N3CCN(CC3)C4=CC=C(C=C4)Cl
• Molecular Formula: C22H22ClN5O2S
• Molecular Weight: 456.0 g/mol

Description

The compound is a complex organic molecule that includes a piperazine ring, which is a common feature in many pharmaceuticals. Piperazine derivatives have been designed and synthesized for various therapeutic applications.

Scientific Research Applications

Anti-Allergic Activities

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Central Nervous System Stimulation

Certain piperazines are known to act as central nervous system stimulants. .

Anti-Tubercular Agents

Piperazine compounds have also been explored for their anti-tubercular activity. .

Future Directions

While the future directions for this specific compound are not detailed in the sources I found, research into piperazine derivatives continues to be an active area of study, with potential applications in various therapeutic areas.

Mechanism of Action

Target of Action

The primary target of this compound is the H1 receptors . These receptors are known to interact with histamine, a compound that plays a significant role in allergic reactions . When an allergen enters the body, it triggers the release of histamine, which then binds to H1 receptors and causes symptoms of allergies .

Mode of Action

This compound acts as an antagonist to the H1 receptors . It has a higher affinity for these receptors than histamine, meaning it can effectively block histamine from binding to the receptors . By doing so, it prevents the allergic reaction that would normally occur when histamine binds to the H1 receptors .

Biochemical Pathways

The compound’s action on the H1 receptors affects the histamine pathway . Normally, when histamine binds to the H1 receptors, it triggers a cascade of biochemical reactions that lead to the symptoms of an allergic reaction . By blocking the binding of histamine to the receptors, the compound prevents this cascade from occurring, thereby inhibiting the allergic reaction .

Pharmacokinetics

Similar compounds have been shown to exhibit good bioavailability

Result of Action

The result of the compound’s action is a significant reduction in the symptoms of allergic reactions . In particular, it has been shown to have potent effects against allergic asthma and allergic itching . Some derivatives of this compound have even been found to have stronger potency against these conditions than levocetirizine, a commonly used antihistamine .

Action Environment

The efficacy and stability of this compound can be influenced by various environmental factors. For instance, the presence of other substances in the body can affect the compound’s ability to bind to the H1 receptors . Additionally, factors such as pH and temperature can potentially affect the compound’s stability